Cas no 1872838-01-1 (5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide)

• Product Name: 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide
• CAS No: 1872838-01-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6136491
• PubChem ID: 131108021
• Update Time: 2025-10-28

5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8-azaspiro[3.5]nonane-8-carboxamide
• 1872838-01-1
• EN300-3044688
• 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide

• Inchi： 1S/C8H14N2O2/c9-7(11)10-4-5-12-8(6-10)2-1-3-8/h1-6H2,(H2,9,11)
• InChI Key： YFJJYHSSBMAKGV-UHFFFAOYSA-N
• SMILES： O1CCN(C(N)=O)CC21CCC2

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide

Introduction to 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide (CAS No. 1872838-01-1)

5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide (CAS No. 1872838-01-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure, offering a wide range of biological activities and pharmacological properties.

The spirocyclic framework of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide provides a rigid and conformationally constrained structure, which can enhance the compound's binding affinity and selectivity for specific biological targets. This structural rigidity is particularly advantageous in drug design, as it can reduce off-target effects and improve the overall safety profile of the molecule.

Recent studies have explored the potential of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. One notable application is its use as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs currently on the market. GPCRs play a crucial role in cellular signaling pathways and are involved in numerous physiological processes.

In a study published in the *Journal of Medicinal Chemistry* in 2022, researchers demonstrated that 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide exhibits high affinity for the dopamine D3 receptor (D3R), a GPCR that is implicated in several neurological disorders such as Parkinson's disease and schizophrenia. The compound was found to act as a selective antagonist at the D3R, potentially offering a new therapeutic approach for these conditions.

Another area of interest is the potential of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, and effective anti-inflammatory drugs are highly sought after. A study conducted by a team at the University of California, San Francisco, showed that 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. This suggests that the compound may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide have also been investigated to ensure its suitability for clinical applications. Preliminary data indicate that the compound has favorable oral bioavailability and metabolic stability, making it a promising candidate for further development as an oral medication.

In addition to its therapeutic potential, 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide has been studied for its ability to cross the blood-brain barrier (BBB). The BBB is a significant obstacle in drug delivery to the central nervous system (CNS), but compounds with good BBB permeability can effectively target neurological disorders. Research has shown that 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide can efficiently cross the BBB, enhancing its utility in CNS-related applications.

The synthesis of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide has been optimized to improve yield and scalability for large-scale production. A multi-step synthetic route involving ring-closing metathesis (RCM) and amidation reactions has been developed, providing a robust method for generating this compound with high purity and yield.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide. Preclinical studies are ongoing to evaluate its toxicity, pharmacodynamics, and pharmacokinetics in animal models before advancing to human clinical trials.

In conclusion, 5-Oxa-8-azaspiro[3.5]nonane-8-carboxamide (CAS No. 1872838-01-1) represents an exciting advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique spirocyclic structure, high target selectivity, and favorable pharmacological properties make it a valuable candidate for further development and clinical investigation.